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Compound of Interest
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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial investigations into the biological activity of Phenyl isobutyrate revealed a
significant scarcity of available data in publicly accessible scientific literature. The majority of
research has been conducted on a related but structurally distinct compound, sodium
phenylbutyrate. This document will summarize the available information on Phenyl
isobutyrate and clarify the distinction between these two molecules.

Introduction: The Paucity of Biological Data on
Phenyl Isobutyrate

Phenyl isobutyrate (CAS 20279-29-2), also known as phenyl 2-methylpropanoate, is an
organic ester.[1][2][3] Despite its presence in chemical databases and its use in certain
industries, there is a notable lack of comprehensive studies detailing its biological activities and
potential therapeutic applications. Searches of prominent scientific databases, including
PubMed, yield minimal to no specific data on its mechanism of action, pharmacological effects,
or involvement in signaling pathways.[1]

It is crucial to distinguish Phenyl isobutyrate from the extensively studied compound, Sodium
Phenylbutyrate. The latter is a well-established histone deacetylase (HDAC) inhibitor with
documented applications in treating urea cycle disorders and has been investigated for its
potential in cancer therapy and neurodegenerative diseases.[4] The structural difference, with
Phenyl isobutyrate being an ester of phenol and isobutyric acid, and Phenylbutyrate having a
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phenyl group attached to the butyric acid chain, leads to different chemical properties and,
presumably, distinct biological effects.

Chemical and Physical Properties

While biological data is scarce, the chemical and physical properties of Phenyl isobutyrate are
well-documented.

Table 1: Physicochemical Properties of Phenyl Isobutyrate[1][3][5][6][7]

Property Value

CAS Number 20279-29-2

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol

IUPAC Name phenyl 2-methylpropanoate

Synonyms Phenyl 2-methylpropionate, Isobutyric acid,
phenyl ester

Appearance Colorless to pale yellow liquid

Odor Fruity

Boiling Point 110°C

Solubility Insoluble in water; soluble in organic solvents

Potential Applications (Non-Biological)

Based on the available information, the primary applications of Phenyl isobutyrate are in the
fragrance and flavor industries due to its characteristic fruity odor.[2][8] It is used as a
component in perfumes and as a flavoring agent.

Biological Activity and Signhaling Pathways: A
Knowledge Gap
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Currently, there is no substantive scientific literature to support a detailed discussion of the
biological activity of Phenyl isobutyrate. Consequently, information regarding its mechanism
of action and any associated signaling pathways is unavailable. The creation of diagrams for
signaling pathways or experimental workflows is therefore not possible.

Quantitative Data and Experimental Protocols: An
Absence of Evidence

The lack of research into the biological effects of Phenyl isobutyrate means there is no
guantitative data, such as IC50 or EC50 values, to present in a structured table. Similarly,
detailed experimental protocols for studying its biological activity have not been published.

Conclusion

In conclusion, while Phenyl isobutyrate is a known chemical entity with applications in the
fragrance and flavor industries, its biological activity and potential for therapeutic use remain
largely unexplored. The scientific community has, to date, focused its attention on the related
compound, Sodium Phenylbutyrate. For researchers, scientists, and drug development
professionals, Phenyl isobutyrate represents a molecule with a significant knowledge gap.
Future in-vitro and in-vivo studies would be necessary to determine if it possesses any
significant biological properties worthy of further investigation for potential therapeutic
applications. Until such research is conducted and published, a comprehensive technical guide
on its biological activity cannot be formulated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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applications-of-phenyl-isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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